Cas no 1603272-59-8 (1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester
• CAS No: 1603272-59-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5275730
• Update Time: 2025-10-31

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester

• Inchi： 1S/C11H18O3/c1-4-8-6-5-7-11(8)10(2,14-11)9(12)13-3/h8H,4-7H2,1-3H3
• InChI Key： RKWMZEFURWUQJJ-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2CC)C1(C)C(OC)=O

Additional information on 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester

Comprehensive Analysis of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester (CAS No. 1603272-59-8)

The compound 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester (CAS No. 1603272-59-8) is a spirocyclic ester with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. Its spirocyclic framework and ester functionality make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, where spiro compounds are known for their ability to modulate biological targets with high specificity.

In recent years, the demand for spirocyclic derivatives like 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester has surged due to their role in developing novel therapeutics. For instance, spirocyclic motifs are frequently explored in central nervous system (CNS) drug design, a hot topic in 2024 as neurodegenerative diseases and mental health disorders remain global health priorities. The compound’s 4-ethyl-2-methyl substitution pattern may contribute to enhanced lipophilicity, a critical factor for blood-brain barrier penetration—a key consideration in CNS drug development.

From a synthetic chemistry perspective, the methyl ester group in this compound offers reactivity for further derivatization, such as hydrolysis or transesterification, enabling the creation of diverse analogs. This flexibility aligns with the growing trend of fragment-based drug discovery, where small, modular building blocks are optimized for target engagement. Laboratories focusing on high-throughput screening often prioritize such scaffolds due to their balanced molecular weight and complexity.

Environmental and sustainability concerns have also influenced the discourse around compounds like 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester. Green chemistry advocates highlight the need for atom-efficient synthesis of spirocyclic structures to minimize waste. Recent publications have explored catalytic methods to construct similar frameworks using biodegradable catalysts, reflecting the industry’s shift toward eco-friendly practices. This aligns with frequent search queries such as “sustainable synthesis of spiro compounds” or “green chemistry in heterocycles”.

The compound’s CAS No. 1603272-59-8 is frequently cross-referenced in patent databases, particularly in applications related to flavor and fragrance chemistry. Its spirocyclic backbone may impart unique olfactory properties, making it relevant for perfumery—a niche but high-value market. Additionally, computational chemists have shown interest in its 3D conformational analysis, as spirocyclic systems often exhibit restricted rotation, leading to distinct stereochemical outcomes.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-2-methyl-, methyl ester. The compound’s spectral signatures are valuable for quality control in industrial settings, where impurities in spirocyclic intermediates can significantly impact downstream reactions. This ties into the broader discussion of process analytical technology (PAT), a regulatory priority in pharmaceutical manufacturing.

Looking ahead, the intersection of AI-driven molecular design and spirocyclic chemistry may unlock new applications for this compound. Machine learning models trained on spirocyclic datasets could predict novel derivatives with optimized properties, addressing common search queries like “spiro compounds in AI drug discovery”. As the scientific community continues to explore 1603272-59-8, its role in cutting-edge research is poised to expand, bridging traditional synthetic methods with next-generation technologies.